Acetylvirescenine

Description

Acetylvirescenine (14-) is a diterpene alkaloid found in plants of the Delphinium genus, belonging to the Ranunculaceae family . It functions as a nicotinic receptor antagonist at neuromuscular junctions and vegetative ganglia, blocking action potential propagation at nicotinic cholinoreceptors . Safety recommendations indicate that it is intended for research use only, not for food, diagnostic, or therapeutic purposes .

This compound is a member of the aconitane alkaloids . Its molecular formula is C25H39NO7, with a molecular weight of 465.58 g/mol . The compound typically presents as a white crystal powder with a melting point between 158-159 °C when crystallized from ethanol, and 167-168 °C when crystallized from acetone . 14-Acetylvirescenine is similar in structure to other alkaloids such as neoline, isotalatisidine, and karakoline, which vary in their functional groups at different positions .

As a research assistant, one might encounter acetylvirescenine while working on projects involving plant-derived alkaloids, neuropharmacology, or drug discovery . Expertise in data analysis, statistical software, and report writing would be essential in such a role . Common responsibilities include conducting literature reviews, designing research protocols, collecting and analyzing data, and assisting in the preparation of research reports and publications .

• CAS No.: 71609-79-5
• Product Name: Acetylvirescenine
• Molecular Formula: C25H39NO7
• Molecular Weight: 465.587
• IUPAC Name: [(1S,2R,3R,4S,5R,6S,8R,9R,10S,13S,16S,17R)-11-ethyl-8,9,16-trihydroxy-6-methoxy-13-(methoxymethyl)-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] acetate
• Standard InChI: InChI=1S/C25H39NO7/c1-5-26-11-22(12-31-3)7-6-18(28)25-15-8-14-16(32-4)9-23(29,19(15)20(14)33-13(2)27)24(30,21(25)26)10-17(22)25/h14-21,28-30H,5-12H2,1-4H3/t14-,15-,16+,17-,18+,19-,20+,21-,22+,23-,24-,25-/m1/s1
• Standard InChIKey: QAFUNFQLCIKXQS-XKVAZESUSA-N
• SMILES: CCN1CC2(CCC(C34C2CC(C31)(C5(CC(C6CC4C5C6OC(=O)C)OC)O)O)O)COC
• Appearance: white crystal powder
• Purity: 99% mass spectrometry, RMN, IR, TLC [aluminium oxide, chloroform-methanol (100:1)]
• Reference: - Vaisov et al., Chem. Nat. Comp. (1986). (Russian). 6:801 - Pelletier et al., Heterocycles (1979). 12:779 - Djahangirov: unpublished.
• PubChem Compound: 100964236
• Last Modified: Apr 15 2024